1,3-Propanediamine,n3-(4-chloro-1h-indazol-3-yl)-n1,n1-diethyl-
Cat. No. B8686218
Key on ui cas rn:
88944-59-6
M. Wt: 280.79 g/mol
InChI Key: UHCKNTCFGRHPFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04533731
Procedure details
A mixture consisting of 5.04 g of 3-amino-4-chloroindazole, 8.30 g of 3-bromopropyldiethylamine hydrobromide, 8.3 g of anhydrous potassium carbonate and 80 ml of anhydrous N,N-dimethylformamide was stirred for 24 hours at 80° C. The reaction mixture was condensed under reduced pressure, the condensed residue was added with 100 ml of chloroform and 50 ml of water. The chloroform layer was separated and dried over anhydrous sodium sulfate, and then chloroform was removed under reduced pressure. The residue thus obtained was subjected to an alumina-column chromatography (alumina: 200 g) using chloroform as the developing solvent to give 5.16 g of 3-(3-diethylaminopropylamino)-4-chloroindazole having the following analytical values in a yield of 61%.
Yield
61%
Identifiers
|
REACTION_CXSMILES
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[NH2:1][C:2]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][C:9]=2[Cl:11])[NH:4][N:3]=1.Br.Br[CH2:14][CH2:15][CH2:16][N:17]([CH2:20][CH3:21])[CH2:18][CH3:19].C(=O)([O-])[O-].[K+].[K+].CN(C)C=O>C(Cl)(Cl)Cl.O>[CH2:18]([N:17]([CH2:20][CH3:21])[CH2:16][CH2:15][CH2:14][NH:1][C:2]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][C:9]=2[Cl:11])[NH:4][N:3]=1)[CH3:19] |f:1.2,3.4.5|
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Inputs
Step One
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Name
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|
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Quantity
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5.04 g
|
|
Type
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reactant
|
|
Smiles
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NC1=NNC2=CC=CC(=C12)Cl
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Step Two
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Name
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|
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Quantity
|
8.3 g
|
|
Type
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reactant
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Smiles
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Br.BrCCCN(CC)CC
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Step Three
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Name
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|
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Quantity
|
8.3 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Step Four
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Name
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|
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Quantity
|
80 mL
|
|
Type
|
reactant
|
|
Smiles
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CN(C=O)C
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Step Five
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)Cl
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Step Six
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Name
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|
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Quantity
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50 mL
|
|
Type
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solvent
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|
Smiles
|
O
|
|
Name
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|
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Quantity
|
100 mL
|
|
Type
|
solvent
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|
Smiles
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C(Cl)(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
|
80 °C
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Stirring
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Type
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CUSTOM
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|
Details
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was stirred for 24 hours at 80° C
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|
Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
condensed under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The chloroform layer was separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous sodium sulfate
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
chloroform was removed under reduced pressure
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CUSTOM
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Type
|
CUSTOM
|
|
Details
|
The residue thus obtained
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Outcomes
Product
Details
Reaction Time |
24 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)N(CCCNC1=NNC2=CC=CC(=C12)Cl)CC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.16 g | |
| YIELD: PERCENTYIELD | 61% | |
| YIELD: CALCULATEDPERCENTYIELD | 61.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
